Cas no 2228524-61-4 (tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate
• CAS No: 2228524-61-4
• MF: C₁₇H₂₇NO₅
• MW: 325.399985551834
• CID: 5909936
• PubChem ID: 165687437
• Update Time: 2025-08-05

tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate
• EN300-1898096
• 2228524-61-4
• tert-butyl N-[2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenyl]carbamate

• Inchi： 1S/C17H27NO5/c1-16(2,3)23-15(21)18-12-7-11(9-17(4,5)10-19)8-13(22-6)14(12)20/h7-8,19-20H,9-10H2,1-6H3,(H,18,21)
• InChI Key： LKSGRMPBIXHJIX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC

Computed Properties

• Exact Mass: 325.18892296g/mol
• Monoisotopic Mass: 325.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate

Introduction to tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate (CAS No. 2228524-61-4)

tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2228524-61-4, this compound represents a complex molecular structure that combines multiple functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The presence of hydroxyl, methoxy, and carbamate groups in its molecular framework suggests potential applications in drug design, particularly in modulating biological pathways associated with inflammation, oxidative stress, and metabolic disorders.

The compound’s structural design incorporates bulky tert-butyl groups, which are commonly employed in medicinal chemistry to enhance solubility, metabolic stability, and binding affinity. The 3-hydroxy-2,2-dimethylpropyl moiety further contributes to its unique physicochemical properties, potentially influencing its pharmacokinetic behavior. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this molecule with various biological targets, including enzymes and receptors involved in disease pathways.

In the context of contemporary pharmaceutical research, tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate has been explored as a candidate for developing treatments targeting neurodegenerative diseases. Studies have indicated that the hydroxyl and methoxy substituents may interact with oxidative stress-related enzymes such as copper-zinc superoxide dismutase (Cu/Zn-SOD) and catalase. These interactions could potentially mitigate the progression of conditions like Alzheimer’s disease by inhibiting the aggregation of amyloid-beta peptides and reducing reactive oxygen species (ROS) production.

Additionally, the compound’s carbamate functionality has been investigated for its ability to modulate inflammatory responses by interacting with cyclooxygenase (COX) and lipoxygenase (LOX) pathways. Preclinical studies have suggested that derivatives of this structure may exhibit anti-inflammatory properties comparable to nonsteroidal anti-inflammatory drugs (NSAIDs) but with improved selectivity and reduced gastrointestinal side effects. The tert-butyl group’s steric hindrance may prevent non-specific binding to other COX isoforms, thereby minimizing off-target effects.

The synthesis of tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and enantiopurity. These techniques align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, where efficiency and environmental sustainability are paramount.

From a regulatory perspective, the compound’s classification as an intermediate rather than an active pharmaceutical ingredient (API) ensures compliance with international guidelines for chemical substances used in research and development. However, its potential therapeutic applications necessitate rigorous evaluation through preclinical and clinical trials before it can be considered for commercialization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into viable drug candidates.

The role of computational modeling in optimizing the pharmacological profile of tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications can enhance binding affinity or improve pharmacokinetic properties. Such simulations are increasingly integrated into drug discovery pipelines as they reduce the reliance on empirical screening assays while accelerating the identification of promising candidates.

Future research directions may explore the potential synergistic effects of combining this compound with other bioactive molecules or exploring its role in combination therapies. For instance, its anti-inflammatory properties could be leveraged when co-administered with antioxidants or immunomodulators to address complex pathologies such as autoimmune diseases or chronic infections. The versatility of its molecular scaffold also opens avenues for designing analogs with tailored functionalities for specific therapeutic targets.

In summary,tert-butyl N-2-hydroxy-5-(3-hydroxy-2,2-dimethylpropyl)-3-methoxyphenylcarbamate (CAS No. 2228524-61-4) represents a promising entity in medicinal chemistry with diverse applications ranging from neuroprotection to anti-inflammation. Its unique structural features—comprising hydroxyl、methoxy、and carbamate groups—along with the stabilizing influence of tert-butyl substituents—make it a valuable building block for developing next-generation therapeutics. As research continues to uncover new biological functions and synthetic strategies，this compound is poised to play an increasingly significant role in addressing unmet medical needs。